2-(2-methoxyphenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C16H20F3NO4/c1-22-13-4-2-3-5-14(13)24-10-15(21)20(11-16(17,18)19)12-6-8-23-9-7-12/h2-5,12H,6-11H2,1H3
• InChI Key: NMARJGPTDOTDLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N(CC(F)(F)F)C2CCOCC2
• Molecular Formula: C16H20F3NO4
• Molecular Weight: 347.33 g/mol

Description

2-(2-methoxyphenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C16H20F3NO4 and its molecular weight is 347.334. The purity is usually 95%.
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Scientific Research Applications

Application in Drug Synthesis

The compound 2-(2-methoxyphenoxy)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide has applications in the synthesis of drugs. For example, chemoselective monoacetylation of amino groups, as studied by Magadum and Yadav (2018), is a key step in the synthesis of various pharmacologically active compounds, including antimalarial drugs (Magadum & Yadav, 2018).

Role in Coordination Chemistry

Coordination complexes constructed from acetamide derivatives, like those studied by Chkirate et al. (2019), demonstrate the versatility of such compounds in forming complex molecular structures, which can have implications in various fields including catalysis and material science (Chkirate et al., 2019).

Influence on Biochemical Pathways

Acetamide derivatives play a role in biochemical pathways, as seen in the study of chloroacetamide inhibition of fatty acid synthesis by Weisshaar and Böger (1989). Such compounds can affect the growth and development of various organisms, highlighting their potential as bioactive molecules (Weisshaar & Böger, 1989).

Use in Prodrug Formulation

Compounds similar to this compound are used in prodrug formulations. Repta and Hack (1973) discussed the synthesis and application of a prodrug of acetaminophen, demonstrating the potential of such compounds in improving drug properties (Repta & Hack, 1973).

Structural and Molecular Studies

The structural analysis of amide derivatives provides insights into their potential applications in designing novel molecular entities. Kalita and Baruah (2010) explored different spatial orientations of amide derivatives, offering a deeper understanding of their chemical behavior and potential applications in various fields (Kalita & Baruah, 2010).